Cas no 6035-47-8 (sodium dihydrate hydroxymethanesulfinate)

• Product Name: sodium dihydrate hydroxymethanesulfinate
• CAS No: 6035-47-8
• MF: CH₇NaO₅S
• MW: 154.118050813675
• MDL: MFCD00150598
• CID: 46353
• PubChem ID: 23666330
• Update Time: 2025-04-18

sodium dihydrate hydroxymethanesulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium hydroxymethanesulfinate dihydrate
• Rongalite
• Sodium hydroxymethanesulfinate
• Sodium formaldehyde-sulfoxylate
• Hydroxymethanesulfinic acid monosodium salt dihydrate
• Sodium dihydrate hydroxymethanesulfinate
• SODIUM FORMALDEHYDESULFOXYLATE DIHYDRATE
• ForMaldehy
• ForMopan
• ForMosul
• Hydrolit
• SodiuM forMaldehydehydrosulfite
• SodiuM forMaldehydesulfoxylate
• SodiuM Methanalsulfoxylate
• Sodium sulfinomethanolate dihydrate
• Methanesulfinic acid, hydroxy-, monosodium salt, dihydrate
• Sodium formaldehyde sulfoxylate
• SQ4705447D
• Sodium formaldehyde sulfoxylate [NF]
• Formaldehyde sodium sulfoxylate dihydrate
• Monosodium hydroxymethanesulfinate dihydrate
• Sodium formaldehydesulfoxalate
• Monosodium hydroxymethanesulfinate
• sodium dihydrate hydroxymethanesulfinate

• MDL： MFCD00150598
• Inchi： 1S/CH4O3S.Na.2H2O/c2-1-5(3)4;;;/h2H,1H2,(H,3,4);;2*1H2/q;+1;;/p-1
• InChI Key： UCWBKJOCRGQBNW-UHFFFAOYSA-M
• SMILES： S(CO)(=O)[O-].[Na+].O.O

Computed Properties

• Exact Mass: 175.97300
• Monoisotopic Mass: 153.991189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 46.1
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 81.6

Experimental Properties

• Color/Form: White crystals. Fresh and odorless, but soon free of garlic like odor. It decomposes quickly in the presence of dilute acid.
• Density: 1.8 g/cm3 (20℃)
• Melting Point: 64-68 °C (lit.)
• Boiling Point: 446.4 °C at 760 mmHg
• Flash Point: 223.8 °C
• PH: 9.5-10.5 (100g/l, H2O, 20℃)
• Solubility: alcohol: slightly soluble(lit.)
• PSA: 106.95000
• LogP: 0.30280
• Solubility: Soluble in water. Insoluble in absolute ethanol, ether and benzene

sodium dihydrate hydroxymethanesulfinate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H341
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 31-68
• Safety Instruction： S24/25
• RTECS：PB0390000
• Hazardous Material Identification：
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances
• Safety Term：S24/25

Related Categories

• Other Chemical additives Process Aids
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